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Compound of Interest

Compound Name: LIJTF500025

Cat. No.: B15583606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological pathways affected by

LIJTF500025, a potent and selective chemical probe for LIM Domain Kinases 1 and 2

(LIMK1/2). This document outlines the mechanism of action of LIJTF500025, presents

quantitative data on its activity, details relevant experimental protocols, and visualizes the core

signaling pathways and experimental workflows.

Introduction to LIJTF500025
LIJTF500025 is a chemical probe that acts as a potent and selective allosteric inhibitor of both

LIMK1 and LIMK2.[1][2][3] These kinases are crucial regulators of actin dynamics, a

fundamental process controlling cell motility, proliferation, and migration.[3] By inhibiting

LIMK1/2, LIJTF500025 serves as a valuable tool for investigating the roles of these kinases in

various physiological and pathological processes, including cancer and neurological disorders.

[1][3] The molecule binds to an allosteric pocket in the kinase domain, a mechanism that

contributes to its high selectivity.[2][4] A structurally similar but inactive compound,

LIJTF500120, is available as a negative control for experiments.[4][5]

Quantitative Data Summary
The following tables summarize the in vitro and in-cellulo activity of LIJTF500025 against its

primary targets, LIMK1 and LIMK2.
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Table 1: In Vitro Binding and Potency

Target Assay Type Metric Value Reference

LIMK1

Isothermal

Titration

Calorimetry (ITC)

KD 37 nM [4][6]

LIMK1 NanoBRET pIC50 6.77 [1]

LIMK2 NanoBRET pIC50 7.03 [1]

Table 2: Cellular Target Engagement and Activity

Target Assay Type Metric Value Reference

LIMK1 NanoBRET EC50 82 nM [4][6]

LIMK2 NanoBRET EC50 52 nM [4][6]

RIPK1 NanoBRET EC50 6.3 nM [4][6]

Note: While highly selective, LIJTF500025 also shows activity against RIPK1, which should be

considered when designing experiments.

Core Signaling Pathway: Regulation of Actin
Dynamics
LIMK1 and LIMK2 are key downstream effectors of the Rho family of small GTPases.[4] These

kinases phosphorylate and inactivate the actin-depolymerizing factor (ADF)/cofilin family of

proteins.[3] The phosphorylation of cofilin at Serine-3 prevents it from severing actin filaments,

leading to an accumulation of filamentous actin (F-actin) and the formation of stress fibers.[4]

By inhibiting LIMK1/2, LIJTF500025 prevents cofilin phosphorylation, thereby restoring its

actin-severing activity and promoting actin filament disassembly. This ultimately impacts

cellular morphology and motility.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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